Cas no 2870682-27-0 (2H-Isoindole-2,4-dicarboxylic acid, 7-fluoro-1,3-dihydro-, 2-(2-propen-1-yl) ester )

• Product Name: 2H-Isoindole-2,4-dicarboxylic acid, 7-fluoro-1,3-dihydro-, 2-(2-propen-1-yl) ester
• CAS No: 2870682-27-0
• MF: C₁₃H₁₂FNO₄
• MW: 265.237087249756
• CID: 5563200
• Update Time: 2025-05-30

2H-Isoindole-2,4-dicarboxylic acid, 7-fluoro-1,3-dihydro-, 2-(2-propen-1-yl) ester Chemical and Physical Properties

Names and Identifiers

• 2-(2-Propen-1-yl) 7-fluoro-1,3-dihydro-2H-isoindole-2,4-dicarboxylate (ACI)
• 2H-Isoindole-2,4-dicarboxylic acid, 7-fluoro-1,3-dihydro-, 2-(2-propen-1-yl) ester

• Inchi： 1S/C13H12FNO4/c1-2-5-19-13(18)15-6-9-8(12(16)17)3-4-11(14)10(9)7-15/h2-4H,1,5-7H2,(H,16,17)
• InChI Key： PPTFZIUCTBDOOZ-UHFFFAOYSA-N
• SMILES： O=C(C1C2CN(CC=2C(F)=CC=1)C(OCC=C)=O)O

Additional information on 2H-Isoindole-2,4-dicarboxylic acid, 7-fluoro-1,3-dihydro-, 2-(2-propen-1-yl) ester

2H-Isoindole-2,4-dicarboxylic acid, 7-fluoro-1,3-dihydro-, 2-(2-propen-1-yl) ester

The compound 2H-Isoindole-2,4-dicarboxylic acid, 7-fluoro-1,3-dihydro-, 2-(2-propen-1-yl) ester (CAS No. 2870682-27-0) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of isoindole derivatives, which are known for their unique electronic properties and potential applications in drug discovery and advanced materials. The molecule's structure incorporates a fluoro substituent at the 7-position and an ester group derived from allyl alcohol (2-propen-1-yl), which adds complexity to its reactivity and functionality.

Recent studies have highlighted the importance of isoindole derivatives in the development of novel pharmaceutical agents. The 7-fluoro substitution in this compound is particularly significant as it enhances the molecule's lipophilicity and bioavailability, making it a promising candidate for drug delivery systems. Additionally, the ester group at the 2-position plays a crucial role in modulating the compound's solubility and stability under various conditions. These properties make it an attractive target for researchers exploring new therapeutic agents.

From a synthetic perspective, the preparation of 2H-Isoindole-2,4-dicarboxylic acid, 7-fluoro-1,3-dihydro-, 2-(2-propen-1-yl) ester involves a multi-step process that typically begins with the synthesis of isoindole precursors. The introduction of the fluoro group at the 7-position is achieved through electrophilic aromatic substitution or other fluorination techniques. The subsequent esterification step involves reacting the carboxylic acid moiety with allyl alcohol under appropriate conditions to form the ester bond. This synthesis pathway has been optimized in recent years to improve yield and purity, as reported in several high-profile journals.

The compound's electronic properties have also been explored in depth. Computational studies using density functional theory (DFT) have revealed that the fluoro substitution significantly alters the molecule's conjugation pattern and electron distribution. This makes it a potential candidate for use in organic electronics, such as field-effect transistors (FETs) or light-emitting diodes (LEDs). Furthermore, its ability to form stable complexes with metal ions has opened up possibilities in catalysis and sensing applications.

In terms of applications, this compound has shown promise in several areas. In drug discovery, its unique structure allows for interactions with specific biological targets, such as G-protein coupled receptors (GPCRs), which are implicated in numerous diseases. Preclinical studies have demonstrated its potential as an antagonist or agonist depending on the target receptor. In materials science, its ability to self-assemble into ordered nanostructures makes it a candidate for use in nanotechnology applications.

Recent advancements in green chemistry have also influenced the synthesis and application of this compound. Researchers are now exploring more sustainable methods to produce isoindole derivatives, including biocatalytic approaches and solvent-free reactions. These developments align with global efforts to reduce environmental impact while maintaining high standards of chemical innovation.

In conclusion, CAS No. 2870682-27-0, or 2H-Isoindole-2,4-dicarboxylic acid, 7-fluoro-1,3-dihydro-, 2-(2-propen-1-yl) ester, represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for researchers seeking to push the boundaries of organic chemistry and materials science.